Cas no 29173-60-2 (Benzene, pentachloroisocyanato-)
29173-60-2 structure
Product Name:Benzene, pentachloroisocyanato-
CAS No:29173-60-2
MF:C7Cl5NO
MW:291.345996856689
CID:238103
PubChem ID:13374300
Update Time:2025-04-19
Benzene, pentachloroisocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, pentachloroisocyanato-
- 1,2,3,4,5-pentachloro-6-isocyanatobenzene
- pentachlorophenyl isocyanate
- DTXSID70538623
- 29173-60-2
- SCHEMBL10744608
-
- Inchi: 1S/C7Cl5NO/c8-2-3(9)5(11)7(13-1-14)6(12)4(2)10
- InChI Key: XYUCULXRVSQDCG-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1N=C=O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 288.8425
- Monoisotopic Mass: 288.842252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
Benzene, pentachloroisocyanato- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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